Cas no 62779-70-8 ((S)-1-Phenyl-1,2-ethylenediamine)

• Product Name: (S)-1-Phenyl-1,2-ethylenediamine
• CAS No: 62779-70-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 2362305
• PubChem ID: 12698226
• Update Time: 2025-11-02

(S)-1-Phenyl-1,2-ethylenediamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Phenyl-1,2-ethylenediamine
• (1S)-1-phenylethane-1,2-diamine
• (S)-1-Phenylethylenediamine
• (S)-1-Phenylethane-1,2-diamine
• SCHEMBL1952916
• 1,2-Ethanediamine, 1-phenyl-, (1S)-
• CS-0202961
• 62779-70-8
• AKOS006331938
• AKOS015930747
• EN300-2977972
• A936469

• Inchi： 1S/C8H12N2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8H,6,9-10H2/t8-/m1/s1
• InChI Key： CRVBQABBEKLFIN-MRVPVSSYSA-N
• SMILES： N[C@H](CN)C1C=CC=CC=1

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.044±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 179-180 ºC
• Solubility: Soluble (130 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S)-1-Phenyl-1,2-ethylenediamine

Research Brief on (S)-1-Phenyl-1,2-ethylenediamine (CAS: 62779-70-8) in Chemical Biology and Pharmaceutical Applications

(S)-1-Phenyl-1,2-ethylenediamine (CAS: 62779-70-8) is a chiral diamine compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile applications as a building block for asymmetric synthesis, ligand design, and drug development. Recent studies have highlighted its role in the synthesis of bioactive molecules, metal-organic frameworks (MOFs), and as a key intermediate in the production of enantioselective catalysts. This research brief aims to provide an updated overview of the latest advancements related to this compound, focusing on its synthetic utility, biological relevance, and emerging applications.

One of the most notable developments in the use of (S)-1-Phenyl-1,2-ethylenediamine is its incorporation into chiral ligands for asymmetric catalysis. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in the synthesis of enantiopure β-amino alcohols, which are critical intermediates for pharmaceuticals such as beta-blockers and antifungal agents. The researchers utilized (S)-1-Phenyl-1,2-ethylenediamine as a precursor to develop a novel class of oxazoline ligands, achieving high enantioselectivity (up to 99% ee) in the hydrogenation of unsaturated ketones. This breakthrough underscores the compound's potential in streamlining the production of chiral drugs.

In the realm of medicinal chemistry, (S)-1-Phenyl-1,2-ethylenediamine has been investigated for its role in the design of kinase inhibitors. A recent preprint on bioRxiv (2024) reported its use as a scaffold for developing selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative neoplasms. The study employed molecular docking and structure-activity relationship (SAR) analysis to optimize the diamine's conformation, resulting in derivatives with improved binding affinity and reduced off-target effects. These findings highlight the compound's adaptability in addressing challenging therapeutic targets.

Beyond pharmaceutical applications, (S)-1-Phenyl-1,2-ethylenediamine has shown promise in materials science. Research published in ACS Applied Materials & Interfaces (2023) explored its integration into luminescent MOFs for sensor applications. The compound's rigid chiral structure facilitated the creation of MOFs with exceptional selectivity for enantiomeric discrimination of small molecules—a property with potential implications for quality control in drug manufacturing. Additionally, its thermal stability (up to 250°C) makes it suitable for industrial-scale processes.

Despite these advancements, challenges remain in the large-scale production and purification of (S)-1-Phenyl-1,2-ethylenediamine. A 2024 review in Chemical Reviews emphasized the need for greener synthetic routes, as current methods often rely on hazardous reagents like borane complexes. Emerging biocatalytic approaches using engineered transaminases show promise for sustainable production, with recent pilot-scale trials achieving yields exceeding 80%. This aligns with the pharmaceutical industry's growing emphasis on green chemistry principles.

In conclusion, (S)-1-Phenyl-1,2-ethylenediamine (CAS: 62779-70-8) continues to be a molecule of strategic importance across multiple disciplines. Its dual functionality as both a chiral auxiliary and a pharmacophore makes it invaluable for drug discovery, while its materials science applications open new avenues for technological innovation. Future research directions may focus on: (1) expanding its utility in targeted protein degradation strategies, (2) optimizing continuous flow synthesis protocols, and (3) exploring its potential in nucleic acid therapeutics. The compound's versatility ensures its enduring relevance in cutting-edge research.